Cas no 321531-92-4 (Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]-)
Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]-
- N-(4-((4-PHENYLPIPERAZINYL)SULFONYL)PHENYL)ETHANAMIDE
- SCHEMBL2957014
- Oprea1_519204
- N-[4-(4-phenylpiperazin-1-yl)sulfonylphenyl]acetamide
- CS-0277269
- MFCD01115733
- SR-01000464193-1
- CHEMBL1566676
- STK043309
- Z45509911
- MS-8155
- HMS1917G18
- NCGC00141293-01
- AKOS000383915
- N-{4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}acetamide
- n-(4-((4-Phenylpiperazin-1-yl)sulfonyl)phenyl)acetamide
- N-[4-(4-PHENYLPIPERAZIN-1-YLSULFONYL)PHENYL]ACETAMIDE
- Oprea1_113160
- SR-01000464193
- 321531-92-4
- AB00089407-01
-
- MDL: MFCD01115733
- Inchi: 1S/C18H21N3O3S/c1-15(22)19-16-7-9-18(10-8-16)25(23,24)21-13-11-20(12-14-21)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,19,22)
- InChI Key: LKSSDLGKJNZJHV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C)=O)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 359.13053
- Monoisotopic Mass: 359.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 69.72
Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163412-1 g |
N-(4-((4-Phenylpiperazinyl)sulfonyl)phenyl)ethanamide |
321531-92-4 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB163412-5 g |
N-(4-((4-Phenylpiperazinyl)sulfonyl)phenyl)ethanamide |
321531-92-4 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB163412-10 g |
N-(4-((4-Phenylpiperazinyl)sulfonyl)phenyl)ethanamide |
321531-92-4 | 10g |
€482.50 | 2023-05-08 | ||
| abcr | AB163412-1g |
N-(4-((4-Phenylpiperazinyl)sulfonyl)phenyl)ethanamide; . |
321531-92-4 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB163412-5g |
N-(4-((4-Phenylpiperazinyl)sulfonyl)phenyl)ethanamide; . |
321531-92-4 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB163412-10g |
N-(4-((4-Phenylpiperazinyl)sulfonyl)phenyl)ethanamide; . |
321531-92-4 | 10g |
€482.50 | 2024-06-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1347939-50mg |
n-(4-((4-Phenylpiperazin-1-yl)sulfonyl)phenyl)acetamide |
321531-92-4 | 98% | 50mg |
¥1392.00 | 2024-05-19 | |
| A2B Chem LLC | AI80239-1mg |
N-{4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}acetamide |
321531-92-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI80239-5mg |
N-{4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}acetamide |
321531-92-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI80239-10mg |
N-{4-[(4-phenylpiperazin-1-yl)sulfonyl]phenyl}acetamide |
321531-92-4 | >90% | 10mg |
$240.00 | 2024-04-20 |
Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- Suppliers
Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]-
Comprehensive Overview of Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- (CAS No. 321531-92-4)
Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- (CAS No. 321531-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and piperazinyl functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a phenylpiperazine moiety with an acetamide group, making it a versatile candidate for studying receptor interactions and signal transduction pathways.
In recent years, the demand for sulfonamide derivatives like Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- has surged due to their relevance in designing novel therapeutic agents. The compound's CAS No. 321531-92-4 is frequently searched in academic databases and chemical catalogs, reflecting its importance in medicinal chemistry. Its structural features align with current trends in targeted drug delivery and small-molecule inhibitors, which are hot topics in the pharmaceutical industry. Scientists are investigating its potential role in modulating specific biological pathways, particularly those related to neurological and metabolic disorders.
One of the key advantages of Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- lies in its synthetic versatility. The compound can be modified to enhance its bioavailability or selectivity, making it a valuable scaffold for structure-activity relationship (SAR) studies. This adaptability is crucial for addressing challenges in drug development, such as improving pharmacokinetic properties or reducing off-target effects. Additionally, its sulfonamide linkage provides stability under physiological conditions, a desirable trait for potential therapeutic applications.
The growing interest in personalized medicine and precision therapeutics has further highlighted the significance of compounds like Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]-. Researchers are leveraging advanced techniques such as computational modeling and high-throughput screening to explore its interactions with various biological targets. These efforts are part of a broader movement to identify next-generation drug candidates that offer improved efficacy and safety profiles. The compound's CAS No. 321531-92-4 is often referenced in patents and scientific publications, underscoring its potential in innovative healthcare solutions.
Beyond its pharmaceutical applications, Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- is also studied for its chemical properties and reactivity. Its piperazine ring and sulfonyl group contribute to its unique electronic and steric characteristics, which are of interest in materials science and catalysis. This dual relevance in both life sciences and chemical engineering makes it a compound of multidisciplinary importance.
In conclusion, Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]- (CAS No. 321531-92-4) represents a compelling area of research with broad implications for drug development and chemical innovation. Its structural complexity and functional diversity align with contemporary scientific priorities, making it a subject of ongoing investigation. As the fields of medicinal chemistry and molecular design continue to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.
321531-92-4 (Acetamide, N-[4-[(4-phenyl-1-piperazinyl)sulfonyl]phenyl]-) Related Products
- 150558-10-4(4-(4-Phenyl-1-piperazinyl)sulfonylaniline)
- 2080-32-2(Acetamide,N-[4-[(diethylamino)sulfonyl]phenyl]-)
- 519145-92-7(Acetamide, N-[4-[(4-ethyl-1-piperazinyl)sulfonyl]phenyl]-)
- 14417-11-9(N-[4-(2-dimethylaminoethylsulfamoyl)phenyl]acetamide)
- 74130-02-2(1-phenyl-4-(phenylsulfonyl)piperazine)
- 100318-71-6(N-4-(Piperazin-1-ylsulfonyl)phenylacetamide)
- 88858-84-8(N-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}acetamide)
- 1910-29-8(2-({[4-(acetylamino)phenyl]sulfonyl}amino)-N,N-diethylethanaminium chloride)
- 717904-64-8(1-4-(4-aminobenzenesulfonyl)piperazin-1-ylethan-1-one)
- 294885-65-7(Acetamide, N-[4-[[4-(phenylmethyl)-1-piperazinyl]sulfonyl]phenyl]-)